Methyl 3-(ethoxycarbonylamino)thiophene-2-carboxylate

• CAS No.: 118235-88-4
• Molecular Formula: C9H11NO4S
• Molecular Weight: 229.26g/mol
• IUPAC Name: methyl 3-(ethoxycarbonylamino)thiophene-2-carboxylate
• InChI: InChI=1S/C9H11NO4S/c1-3-14-9(12)10-6-4-5-15-7(6)8(11)13-2/h4-5H,3H2,1-2H3,(H,10,12)
• InChI Key: KCJYKWHUIACPDK-UHFFFAOYSA-N
• SMILES: CCOC(=O)NC1=C(SC=C1)C(=O)OC

Description

Methyl 3-(ethoxycarbonylamino)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C9H11NO4S and its molecular weight is 229.26g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-amino-thiophene-2-carboxylic acid methyl ester (2.39 g, 15.2 mmol) in benzene (51 mL) was added K2CO3 (6.30 g, 45.6 mmol) followed by ethyl chloroformate (1.74 mL, 18.2 mmol). After heating at reflux for 12 h, the mixture was filtered and the filtrate was concentrated to afford the desired product (3.43 g), which was used in the next step without further purification. MS: 230.0. 1H NMR (400 MHz, CD3OD) δ ppm 7.82 (d, J=5.5 Hz, 1H), 7.66 (d, J=5.6 Hz, 1H), 4.23 (q, J=7.1 Hz, 2H), 3.86 (s, 3H), 1.32 (t, J=7.1 Hz, 3H).